9,11-Didehydrooestriol
9,11-Didehydrooestriol
An impurity of Estriol. Estriol is one of the three main estrogens produced by the human body.
Brand Name:
Vulcanchem
CAS No.:
246021-20-5
VCID:
VC21349711
InChI:
InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5-6,8,14-17,19-21H,2,4,7,9H2,1H3/t14-,15+,16-,17+,18+/m1/s1
SMILES:
CC12CC=C3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H22O3
Molecular Weight:
286.4 g/mol
9,11-Didehydrooestriol
CAS No.: 246021-20-5
Cat. No.: VC21349711
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | An impurity of Estriol. Estriol is one of the three main estrogens produced by the human body. |
|---|---|
| CAS No. | 246021-20-5 |
| Molecular Formula | C18H22O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (8S,13S,14S,16R,17R)-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,16,17-triol |
| Standard InChI | InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5-6,8,14-17,19-21H,2,4,7,9H2,1H3/t14-,15+,16-,17+,18+/m1/s1 |
| Standard InChI Key | ZWHFPHWLYUMTGY-WKULXVSPSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CC=C3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CC=C3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O |
| Appearance | Solid Powder |
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